Cas no 745017-94-1 (MMAF)

• Product Name: MMAF
• CAS No: 745017-94-1
• MF: C₃₉H₆₅N₅O₈
• MW: 731.962111234665
• MDL: MFCD25976742
• CID: 2084466
• Update Time: 2025-04-21

MMAF Chemical and Physical Properties

Names and Identifiers

• Monomethyl Auristatin F
• MMAF
• (2S)-2-[[(2R,3R)-3-methoxy-3-[(2S)-1-[(3R,5S)-3-methoxy-5-methyl-4-[methyl-[(2S)-3-methyl-2-[[(2S)-3-methyl-2-(methylamino)butanoyl]amino]butanoyl]amino]heptanoyl]pyrrolidin-2-yl]-2-methylpropanoyl]am
• Monomethyl auristatin phenylalanine
• (2S)-2-[[(2S,3R)-3-Methoxy-3-[(2S)-1-[(3R,4R,5S)-3-methoxy-5-methyl-4-[methyl-[(2S)-3-methyl-2-[[(2S

• MDL： MFCD25976742
• Inchi： 1S/C39H65N5O8/c1-12-25(6)34(43(9)38(48)33(24(4)5)42-37(47)32(40-8)23(2)3)30(51-10)22-31(45)44-20-16-19-29(44)35(52-11)26(7)36(46)41-28(39(49)50)21-27-17-14-13-15-18-27/h13-15,17-18,23-26,28-30,32-35,40H,12,16,19-22H2,1-11H3,(H,41,46)(H,42,47)(H,49,50)/t25-,26+,28-,29-,30+,32-,33-,34-,35+/m0/s1
• InChI Key： MFRNYXJJRJQHNW-DEMKXPNLSA-N
• SMILES： O(C)[C@H]([C@H](C(N[C@H](C(=O)O)CC1C=CC=CC=1)=O)C)[C@@H]1CCCN1C(C[C@H]([C@H]([C@@H](C)CC)N(C)C([C@H](C(C)C)NC([C@H](C(C)C)NC)=O)=O)OC)=O

Computed Properties

• Exact Mass: 731.48300
• Monoisotopic Mass: 731.48331405 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 52
• Rotatable Bond Count: 21
• Complexity: 1160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 167
• Molecular Weight: 732.0

Experimental Properties

• PSA: 173.59000
• LogP: 5.11300

MMAF Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.